2,2-Difluoro-3-hydroxy-4-methylpentanoic acid
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Overview
Description
2,2-Difluoro-3-hydroxy-4-methylpentanoic acid (CAS Number: 1248233-69-3) is a chemical compound with a molecular weight of 168.14 . It is a fluorinated analog of a non-essential amino acid.
Synthesis Analysis
The synthesis pathway for 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.Molecular Structure Analysis
The molecular formula of 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid is C6H10F2O3. The InChI code is 1S/C6H10F2O3/c1-3(2)4(9)6(7,8)5(10)11/h3-4,9H,1-2H3, (H,10,11) and the InChI key is RPDGATXUWOOFSA-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
2,2-Difluoro-3-hydroxy-4-methylpentanoic acid is a powder at room temperature .Scientific Research Applications
1. Analytical Chemistry in Beverages
2-Hydroxy-4-methylpentanoic acid (a related compound to 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid) has been studied for its role in the aroma of wines and other alcoholic beverages. Researchers developed a method for the quantitative determination of this compound, among others, highlighting its sensory effects in these beverages (Gracia-Moreno, Lopez, & Ferreira, 2015).
2. Environmental Chemistry
The degradation of perfluorinated carboxylic acids, which are structurally similar to 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid, has been extensively studied due to their environmental persistence. Research on the electrochemical mineralization of these compounds using Ce-doped modified porous nanocrystalline PbO2 film electrodes provides insight into potential environmental remediation techniques (Niu, Lin, Xu, Wu, & Li, 2012).
3. Photocatalysis in Environmental Science
The decomposition of nonafluoropentanoic acid, another perfluorinated acid, by a water-soluble tungstic heteropolyacid photocatalyst, highlights the potential for photocatalytic processes in treating environmentally persistent compounds (Hori, Hayakawa, Koike, Einaga, & Ibusuki, 2004).
4. Catalysis and Chemical Reactions
Studies on the room-temperature catalytic hydrodefluorination of C(sp3)-F bonds in compounds like fluoropentane and benzotrifluorides provide insights into the chemical reactivity of fluorinated compounds, which is relevant to understanding the behavior of 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid in various reactions (Scott, Çelenligil-Çetin, & Ozerov, 2005).
5. Organic Synthesis and Fluorine Chemistry
Research into the synthesis of perfluorochemicals, including various F-alkanes and F-ethers, can provide a foundation for understanding the synthesis and applications of 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid (Scherer, Yamanouchi, & Onox, 1990).
6. Biochemical Applications
The mimicry of 2-oxoglutaric acid's signaling function by 2-Difluoromethylene-4-methylenepentanoic acid (DFMPA) in cyanobacteria illustrates the potential biochemical and signaling applications of structurally similar compounds like 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid (Liu et al., 2011).
Safety and Hazards
The compound is classified as dangerous with hazard statements H302, H315, H318, H335 indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
The primary targets of 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid are currently unknown
Biochemical Pathways
Without knowledge of the compound’s specific targets, it’s difficult to determine the exact biochemical pathways that 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid affects . Once the targets are identified, it will be possible to map out the pathways and understand the downstream effects of the compound’s action.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.
Result of Action
The molecular and cellular effects of 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid’s action are currently unknown . These effects would be determined by the compound’s mode of action and the biochemical pathways it affects.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect how 2,2-Difluoro-3-hydroxy-4-methylpentanoic acid interacts with its targets and carries out its functions . .
properties
IUPAC Name |
2,2-difluoro-3-hydroxy-4-methylpentanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10F2O3/c1-3(2)4(9)6(7,8)5(10)11/h3-4,9H,1-2H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPDGATXUWOOFSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(C(=O)O)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Difluoro-3-hydroxy-4-methylpentanoic acid | |
CAS RN |
1248233-69-3 |
Source
|
Record name | 2,2-difluoro-3-hydroxy-4-methylpentanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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